Cas no 62468-70-6 (9,10-Anthracenedione, 2-(dimethylamino)-1-(methylamino)-)

9,10-Anthracenedione, 2-(dimethylamino)-1-(methylamino)- structure
62468-70-6 structure
Product Name:9,10-Anthracenedione, 2-(dimethylamino)-1-(methylamino)-
CAS No:62468-70-6
MF:C17H16N2O2
MW:280.321144104004
CID:443807
PubChem ID:71386135
Update Time:2025-04-19

9,10-Anthracenedione, 2-(dimethylamino)-1-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 2-(dimethylamino)-1-(methylamino)-
    • 2-(dimethylamino)-1-(methylamino)anthracene-9,10-dione
    • 62468-70-6
    • DTXSID30808334
    • Inchi: 1S/C17H16N2O2/c1-18-15-13(19(2)3)9-8-12-14(15)17(21)11-7-5-4-6-10(11)16(12)20/h4-9,18H,1-3H3
    • InChI Key: SQFRFNUBXCAFFD-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2=CC=C(C(=C21)NC)N(C)C)=O

Computed Properties

  • Exact Mass: 280.12128
  • Monoisotopic Mass: 280.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.41

9,10-Anthracenedione, 2-(dimethylamino)-1-(methylamino)- Related Literature

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